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Compound of Interest

Compound Name: N-Methyldibutylamine

Cat. No.: B147177

For Researchers, Scientists, and Drug Development Professionals

N-Methyldibutylamine, a tertiary amine with the chemical formula CO9H21N, serves as a
versatile building block and intermediate in various chemical syntheses.[1] Its unique molecular
structure, featuring two butyl groups and one methyl group attached to a central nitrogen atom,
imparts specific chemical properties that are leveraged in the production of pharmaceuticals,
agrochemicals, and advanced materials.[1][2] This document provides an in-depth guide to the
chemical properties, structure, and experimental protocols associated with N-
Methyldibutylamine.

Core Chemical and Physical Properties

A summary of the key quantitative data for N-Methyldibutylamine is presented in the table
below for easy reference and comparison.
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Property Value Source
Molecular Formula C9H21N [3114]
Molecular Weight 143.27 g/mol [31[5]
IUPAC Name N—t?utyI—N—methbeutan—l— ]
amine

CAS Number 3405-45-6 [3][5]
Boiling Point 49-51 °C at 10 mmHg [2][3][5]
Density 0.745 g/mL at 25 °C [21[31[5]
Refractive Index n20/D 1.4178 [21[31[5]
Flash Point 42 °C (107.6 °F) - closed cup [5]
SMILES String CCCCN(C)CCcCC [5]6]
InChi Key MTHFROHDIWGWEFD- (15][6]

UHFFFAOYSA-N

Chemical Structure

The structural representation of N-Methyldibutylamine is crucial for understanding its
reactivity and steric hindrance. The following diagram illustrates the connectivity of the atoms in
the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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